Cas no 343966-69-8 (3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole)

• Product Name: 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole
• CAS No: 343966-69-8
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD16875137
• CID: 4645300
• PubChem ID: 12706452
• Update Time: 2025-10-28

3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-indole
• 1H-Indole, 3-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole

• MDL： MFCD16875137
• Inchi： 1S/C12H11N3O/c1-8-14-12(16-15-8)6-9-7-13-11-5-3-2-4-10(9)11/h2-5,7,13H,6H2,1H3
• InChI Key： XYEBPGCTFCSQEW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(CC2ON=C(C)N=2)=C1

Additional information on 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole

Introduction to 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole (CAS No. 343966-69-8)

3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole, a compound with the CAS number 343966-69-8, is a structurally unique and multifaceted molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of the 3-methyl-1,2,4-oxadiazol-5-yl moiety imparts additional functional groups that enhance its pharmacological properties, making it a valuable candidate for drug development.

The chemical structure of 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole consists of an indole core with a substituted methyl group at the 3-position and a 1,2,4-oxadiazole ring attached via a methylene bridge. The indole scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The 1,2,4-oxadiazole ring, on the other hand, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole in various therapeutic areas. One notable application is in the field of cancer research. Studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antiproliferative effects, 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole has also shown promise in neurodegenerative diseases. Research conducted at the University of California found that this compound possesses neuroprotective properties by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole could be a potential lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-indole have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. Furthermore, it has been found to have low toxicity in preclinical models, which is crucial for its advancement into clinical trials. These characteristics make it an attractive candidate for further development in drug discovery programs.

In terms of synthetic accessibility, 3-(3-methyl-1,2,4-oxadiazol-5-y l)methyl - 1 H - indole strong > can be synthesized using well-established methodologies in organic chemistry. One common approach involves the coupling of an appropriately substituted indole derivative with a 3-methyl - 1 , 2 , 4 - oxadiazole precursor via a palladium-catalyzed cross-coupling reaction. This synthetic route allows for the efficient production of the compound on both laboratory and industrial scales.

The future prospects for 3-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) methyl - 1 H - indole strong > are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop prodrugs or formulations that can improve its pharmacokinetic profile and reduce potential side effects.

In conclusion, 3-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) methyl - 1 H - indole strong > (CAS No . 343966 - 69 - 8 ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with favorable pharmacological properties , makes it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research . As more studies are conducted , it is likely that new insights into its mechanisms of action and potential uses will emerge , further solidifying its importance in the field .